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Compound of Interest

Compound Name: 1,4-Dibromo-2-butanol

Cat. No.: B104651 Get Quote

Technical Support Center: 1,4-Dibromo-2-
butanol
This technical support guide provides researchers, scientists, and drug development

professionals with essential information on the stability and degradation pathways of 1,4-
Dibromo-2-butanol (CAS No: 19398-47-1).

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for storing 1,4-Dibromo-2-butanol?

A1: To ensure stability, 1,4-Dibromo-2-butanol should be stored in a tightly closed container in

a dry, cool, and well-ventilated place.[1] It is recommended to keep it away from heat, sparks,

open flames, and other sources of ignition.[2] For long-term storage, some suppliers

recommend refrigeration at 2-8°C.[3]

Q2: What are the visible signs of degradation for this compound?

A2: While specific degradation indicators are not extensively documented, a noticeable color

change (e.g., darkening from a light yellow or colorless liquid to brown) can suggest

decomposition or the presence of impurities.[4][5] Any unexpected changes in physical

properties, such as viscosity or odor, should also be treated with suspicion.

Q3: Is 1,4-Dibromo-2-butanol stable at room temperature?
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A3: The product is considered chemically stable under standard ambient conditions (room

temperature). However, prolonged exposure to heat, light, and air should be avoided to

minimize the risk of degradation.[1] Vapors can form explosive mixtures with air upon intense

warming.

Q4: What materials are incompatible with 1,4-Dibromo-2-butanol?

A4: 1,4-Dibromo-2-butanol should not be stored with strong oxidizing agents, acids, acid

anhydrides, and acid chlorides.[2][6] Contact with aluminum, rubber, and various plastics

should also be avoided.

Q5: What are the primary hazardous decomposition products?

A5: Thermal decomposition can lead to the release of irritating gases and vapors, including

carbon monoxide (CO), carbon dioxide (CO2), and hydrogen halides (such as hydrogen

bromide).[6]
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Problem Potential Cause Recommended Action

Inconsistent or low yields in a

reaction.

Degradation of the starting

material. The compound may

have degraded due to

improper storage (exposure to

heat, light, or air) or

contamination.

1. Check the appearance of

the compound for color

changes. 2. Verify the purity

using an appropriate analytical

method like Gas

Chromatography (GC) or NMR

spectroscopy. 3. If degradation

is confirmed, use a fresh,

unopened bottle of the

reagent.

Appearance of unexpected

side products.

Presence of degradation

products. Degradation can

lead to impurities that

participate in side reactions.

Common degradation

pathways include elimination

(forming unsaturated species)

or intramolecular cyclization.

1. Characterize the side

products using techniques like

GC-MS or LC-MS to identify

their structures. 2. This

information can help deduce

the specific degradation

pathway and adjust reaction or

storage conditions accordingly.

3. Purify the 1,4-Dibromo-2-

butanol via vacuum distillation

if degradation is suspected

and a fresh lot is unavailable.

[5]

The compound has darkened

in color.

Decomposition over time. This

is a common sign of

degradation for many organic

compounds, often accelerated

by exposure to light or trace

impurities.

While it may still be usable for

some applications, its purity is

compromised. It is highly

recommended to assess the

purity before use. For sensitive

reactions, using a new batch is

the safest option.

Data Presentation
Table 1: Physical and Chemical Properties of 1,4-Dibromo-2-butanol
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Property Value Source(s)

Molecular Formula C₄H₈Br₂O [4][7]

Molecular Weight 231.91 g/mol [7]

Appearance
Light yellow to brown clear

liquid

Density 2.001 g/mL at 25 °C

Boiling Point 114-115 °C at 13 mmHg

Refractive Index n20/D 1.544

Storage Class 10 - Combustible liquids

Table 2: Summary of Handling and Storage Recommendations

Condition Recommendation Source(s)

Ventilation

Use only in a well-ventilated

area or under a chemical fume

hood.

Ignition Sources

Keep away from heat, sparks,

open flames, and hot surfaces.

Use non-sparking tools.

[1][2]

Container Keep container tightly closed.

Storage Temperature

Store in a cool, dry place.

Recommended temperature

may be 2-8°C.

[3]

Incompatible Materials

Strong oxidizing agents, acids,

acid chlorides, aluminum,

various plastics.

[6]

Visualized Pathways and Workflows
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Potential Degradation Pathways for 1,4-Dibromo-2-butanol

Elimination (e.g., with base) Intramolecular Cyclization

1,4-Dibromo-2-butanol

4-Bromo-3-buten-2-ol
(or other isomers)

 - HBr

3-(Bromomethyl)tetrahydrofuran

 - HBr
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Unexpected Experimental Results
(e.g., low yield, side products)

Was the compound stored correctly?
(cool, dark, sealed)

Is there a visible color change
(e.g., darkening)?

Yes

Assess purity via GC or NMR

No

Yes No

Is purity acceptable (>90%)?

Use a fresh batch of reagent

No

Troubleshoot other reaction parameters
(solvent, temp, other reagents)

Yes

Consider purification
(e.g., vacuum distillation)

If new batch
is unavailable
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1. Prepare Sample
(~1 mg/mL in DCM or EtOAc)

2. Set up GC-FID/MS Method
(Injector, Oven Program, Detector)

3. Inject Sample (1 µL)

4. Acquire Chromatogram

5. Integrate Peaks

6. Calculate Area % Purity 7. Identify Impurities (MS)

If MS is used

8. Final Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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